molecular formula C14H26N2O3 B1241652 2-(4-Butanoylpiperazinyl)ethyl butanoate

2-(4-Butanoylpiperazinyl)ethyl butanoate

Cat. No.: B1241652
M. Wt: 270.37 g/mol
InChI Key: FEUNDPFIAWTLPX-UHFFFAOYSA-N
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Description

2-(4-Butanoylpiperazinyl)ethyl butanoate, also known as this compound, is a useful research compound. Its molecular formula is C14H26N2O3 and its molecular weight is 270.37 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H26N2O3

Molecular Weight

270.37 g/mol

IUPAC Name

2-(4-butanoylpiperazin-1-yl)ethyl butanoate

InChI

InChI=1S/C14H26N2O3/c1-3-5-13(17)16-9-7-15(8-10-16)11-12-19-14(18)6-4-2/h3-12H2,1-2H3

InChI Key

FEUNDPFIAWTLPX-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)N1CCN(CC1)CCOC(=O)CCC

Synonyms

2-(4-butanoylpiperazinyl)ethyl butanoate

Origin of Product

United States

Synthesis routes and methods

Procedure details

Butyryl chloride (11.83 g, 0.11 mol) was added dropwise to a cooled solution of 4.84 g (0.04 mol) of 1-(2-hydroxyethyl)-piperazine in 20 ml of chloroform. Cooling was maintained for 2 h, and a white precipitate formed. Chloroform (15 ml) was added and the mixture was stirred overnight, washed with 210 ml of cold 0.6 N sodium hydroxide solution, then washed twice with 50 ml of cold water. The organic fraction was dried over anhydrous sodium sulfate, filtered and, concentrated in vacuo to yield 9.39 g (94%) of a clear yellow liquid. This was distilled: bp 144–146° C., (0.5 mm Hg) to give 6.08 g (65%) of MEB. 1H NMR (CDCl3) δ 0.897 (t, 3H, J=7.4, CH3), 0.901 (t, 3H, J=7.4, CH3), 1.59 (m, 2H, CH3CH2), 1.61 (m, 2H, CH3CH2), 2.24 (t, 2H, J=7.4 CH2CO), 2.25 (t, 2H, J=7.4, CH2CO), 2.42–2.43 (app t, 2H, J=5.2, axial CH ester end of ring), 2.43–2.44 (app t, 2H, J=5.2, equatorial CH ester end of ring), 2.59 (t, 2H, J=5.8, N—CH2—CH2—O), 3.41 (app t, 2H, axial CH amide end of ring), 3.57 (app t, 2H, equatorial CH amide end of ring), 4.16 ( t, 2H, N—CH2—CH2—O); MS m/z 270 (M+), 255, 242, 227, 199, 182, 169 (Base Peak).
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11.83 g
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4.84 g
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20 mL
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15 mL
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